Cas no 830341-09-8 (2-Pyrrolidinemethanol, 1-(2-azido-3,5-dibromobenzoyl)-, (2S)-)

• Product name: 2-Pyrrolidinemethanol, 1-(2-azido-3,5-dibromobenzoyl)-, (2S)-
• CAS No: 830341-09-8
• MF: C₁₂H₁₂Br₂N₄O₂
• MW: 404.057280540466
• CID: 678923
• PubChem ID: 71416494

2-Pyrrolidinemethanol, 1-(2-azido-3,5-dibromobenzoyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• (2-azido-3,5-dibromophenyl)-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]methanone
• 2-Pyrrolidinemethanol, 1-(2-azido-3,5-dibromobenzoyl)-, (2S)-
• (2-Azido-3,5-dibromophenyl)[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]methanone
• 830341-09-8
• DTXSID20835876

• Inchi： InChI=1S/C12H12Br2N4O2/c13-7-4-9(11(16-17-15)10(14)5-7)12(20)18-3-1-2-8(18)6-19/h4-5,8,19H,1-3,6H2/t8-/m0/s1
• InChI Key： FCGIWJGIPAXLQY-QMMMGPOBSA-N
• SMILES： C1CC(N(C1)C(=O)C2=C(C(=CC(=C2)Br)Br)N=[N+]=[N-])CO

Computed Properties

• Exact Mass: 403.93065g/mol
• Monoisotopic Mass: 401.93270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.9Ų